Cas no 1807023-13-7 (2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile)

• Product Name: 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile
• CAS No: 1807023-13-7
• MF: C₁₁H₇F₆N
• MW: 267.170403718948
• CID: 5038813
• Update Time: 2025-10-22

2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile

• Inchi： 1S/C11H7F6N/c1-2-7-8(10(12,13)14)4-3-6(5-18)9(7)11(15,16)17/h3-4H,2H2,1H3
• InChI Key： BIMQOQKFWFZCEO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(F)(F)F)C=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile

Comprehensive Guide to 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile (CAS No. 1807023-13-7): Properties, Applications, and Market Insights

2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile (CAS No. 1807023-13-7) is a highly specialized fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular structure, featuring two trifluoromethyl groups and an ethylbenzonitrile backbone, makes it a valuable intermediate in synthetic chemistry. This article delves into its chemical properties, industrial applications, and emerging trends in research and development.

The chemical formula of 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile is C₁₁H₇F₆N, with a molecular weight of 267.17 g/mol. The presence of trifluoromethyl groups enhances its lipophilicity and electron-withdrawing properties, which are critical for its role in drug discovery and crop protection. Researchers often explore its potential as a building block for bioactive molecules, particularly in the development of antiviral agents and herbicides.

One of the most searched questions about 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile is its synthesis method. The compound is typically synthesized through multi-step organic reactions, including Friedel-Crafts alkylation and nitration, followed by fluorination. Its high purity and stability under various conditions make it a preferred choice for high-performance materials, such as liquid crystals and organic semiconductors.

In the pharmaceutical industry, 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile is often used as a key intermediate for small-molecule drugs. Its fluorine-rich structure improves metabolic stability and binding affinity, which are essential for drug efficacy. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

The agrochemical sector also benefits from this compound, particularly in the formulation of next-generation pesticides. Its strong electron-withdrawing effects contribute to the bioactivity of crop protection agents, addressing challenges like pest resistance and environmental persistence. With the rise of sustainable farming, researchers are investigating its role in low-toxicity formulations.

From a market perspective, the demand for 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile is driven by advancements in green chemistry and custom synthesis. Companies specializing in fine chemicals are expanding their portfolios to include high-value fluorinated compounds, catering to industries like electronics and renewable energy. Its compatibility with flow chemistry and catalytic processes further enhances its commercial appeal.

In conclusion, 2,4-Bis(trifluoromethyl)-3-ethylbenzonitrile (CAS No. 1807023-13-7) is a versatile compound with broad applications in modern chemistry. Its unique properties and industrial relevance make it a subject of ongoing research, particularly in drug development and sustainable agriculture. As innovation continues, this compound is poised to play a pivotal role in addressing global challenges in healthcare and food security.